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Compound Focus: Eravacycline dihydrochloride

CAS No.: 1334714-66-7

Cat. No.: S006814

Eravacycline Dosing Overview

The table below summarizes the key dosing information for eravacycline in patients with renal impairment.

Recommended Eravacycline

Patient Population Additional Notes

Dose
All patients with Renal 1 mgl/kg IV every 12 hours [1] [2] No dosage adjustment is
Impairment (Including End- [3] necessary [1] [2] [3].

Stage Renal Disease)

Patients on Dialysis Data not available, but significant No specific recommendations are
removal via hemodialysis is not provided in the manufacturer's
expected [3]. labeling.

Detailed Administration & Handling for Research

For your experimental work, precise preparation and storage are critical. The following workflow and details

outline the key protocols for handling eravacycline.
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Pre-Reconstitution Storage:
Refrigerate at 2°C to 8°C (36°F to 46°F)

1. Reconstitute with 5 mL
Sterile Water or 0.9% Sodium Chloride

Reconstituted Solution Stability: 2. Swirl gently until dissolved.
1 hour at room temperature Do not shake.

Diluted Solution Stability:
* 24h at room temp OR
* 10 days refrigerated

3. Further dilute in 0.9%
Sodium Chloride bag

4. Administer IV over
~60 minutes

Click to download full resolution via product page

Reconstitution & Dilution Protocol [1] [2] [3]

¢ Reconstitution: Add 5 mL of Sterile Water for Injection or 0.9% Sodium Chloride Injection to a single-
dose 50 mg or 100 mg eravacycline vial. Swirl gently to dissolve; do not shake to avoid foaming. The
resulting concentration is 10 mg/mL.

¢ Dilution: Withdraw the required volume from the reconstituted vial and further dilute in a 0.9%
Sodium Chloride infusion bag to achieve a final concentration between 0.2 mg/mL and 0.6 mg/mL (a
target of 0.3 mg/mL is typical).
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¢ Incompatibilities: Eravacycline should not be mixed with other drugs or added to solutions
containing other drugs. If administering through a shared IV line, the line must be flushed before and
after with 0.9% Sodium Chloride [2] [3].

Stability & Storage Conditions [1] [3]

e Unreconstituted Vial: Refrigerate at 2°C to 8°C.
¢ Reconstituted Solution (in vial): Stable for 1 hour at room temperature (not to exceed 25°C/77°F).
It must be diluted within this time.
¢ Diluted Solution (in infusion bag): Must be used within:
o 24 hours if stored at room temperature, or
o 10 days if refrigerated at 2°C to 8°C.
e Do not freeze reconstituted or diluted solutions.

Key Considerations for Other Populations

While renal impairment does not require dose adjustment, be aware of these specific scenarios:

¢ Hepatic Impairment:
o Mild to Moderate (Child-Pugh A and B): No dose adjustment.
o Severe (Child-Pugh C): 1 mgl/kg every 12 hours on Day 1, then 1 mg/kg every 24 hours
starting on Day 2 [2] [3].
¢ Drug Interactions:
o Strong CYP3A4 Inducers: When co-administered with drugs like rifampin or phenytoin, the
dose of eravacycline should be increased to 1.5 mgl/kg every 12 hours [2] [3].

Experimental Context & Evidence

The recommendation for no renal dose adjustment is supported by pharmacokinetic data showing that renal
failure has no clinically relevant impact on eravacycline dosing [4]. Furthermore, a 2020 real-world
observational study noted that eravacycline was used in seriously ill patients with various comorbidities

without renal dose adjustment and concluded that it was effective and well-tolerated in this complex patient

population [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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